Cas no 754922-97-9 (1,3,4-Oxadiazole-2-carboxylicacid, 5-(methylthio)-)

• Product Name: 1,3,4-Oxadiazole-2-carboxylicacid, 5-(methylthio)-
• CAS No: 754922-97-9
• MF: C₄H₄N₂O₃S
• MW: 160.151159286499
• CID: 548859
• PubChem ID: 21486854
• Update Time: 2025-04-19

1,3,4-Oxadiazole-2-carboxylicacid, 5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole-2-carboxylicacid, 5-(methylthio)-
• 1,3,4-Oxadiazole-2-carboxylicacid,5-(methylthio)-(9CI)
• 754922-97-9
• 5-(Methylsulfanyl)-1,3,4-oxadiazole-2-carboxylic acid
• 5-(methylthio)-1,3,4-oxadiazole-2-carboxylic acid
• 5-(methylthio)-1,3,4-oxadiazole-2-carboxylicacid
• DTXSID00614661

• Inchi： 1S/C4H4N2O3S/c1-10-4-6-5-2(9-4)3(7)8/h1H3,(H,7,8)
• InChI Key： VPYIKKOJVNQLNA-UHFFFAOYSA-N
• SMILES： S(C)C1=NN=C(C(=O)O)O1

Computed Properties

• Exact Mass: 159.99426317g/mol
• Monoisotopic Mass: 159.99426317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 102Ų